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Compound of Interest

Compound Name:
1-(tert-Butoxycarbonyl)-5-

chloroindole

Cat. No.: B162684 Get Quote

Essential Safety and Handling Guide for 1-(tert-
Butoxycarbonyl)-5-chloroindole
This guide provides crucial safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling 1-(tert-
Butoxycarbonyl)-5-chloroindole. Adherence to these guidelines is essential for ensuring

laboratory safety and regulatory compliance.

Chemical and Hazard Data Summary
The following table summarizes key quantitative data for 1-(tert-Butoxycarbonyl)-5-
chloroindole.
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Property Value Reference

CAS Number 129822-48-6 [1]

Molecular Formula C₁₃H₁₄ClNO₂ [1][2]

Molecular Weight 251.71 g/mol [1][2]

Appearance White to off-white solid [2]

Melting Point 45-50 °C [2]

Storage Temperature 2-8°C, sealed in a dry place [2][3]

Hazard Codes T (Toxic) [2]

RIDADR UN 2811 6.1/PG 3 [2]

GHS Signal Word Danger [2]

Hazard Statements Precautionary Statements

H301: Toxic if swallowed.[2] P273: Avoid release to the environment.[2]

H317: May cause an allergic skin reaction.[2]
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[2]

H413: May cause long lasting harmful effects to

aquatic life.[2]

P302+P352: IF ON SKIN: wash with plenty of

soap and water.[2]

Operational Plan: Safe Handling Protocol
This step-by-step protocol outlines the necessary procedures for safely handling 1-(tert-
Butoxycarbonyl)-5-chloroindole from receipt to use.

Pre-Handling Preparations
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

specific experimental conditions.

SDS Review: All personnel must review the Safety Data Sheet (SDS) for 1-(tert-
Butoxycarbonyl)-5-chloroindole.
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Engineering Controls: Ensure a calibrated chemical fume hood is available and functioning

correctly.[4] A safety shower and eyewash station must be readily accessible.[5]

Gather PPE: Assemble all required Personal Protective Equipment as specified in the table

below. Inspect all PPE, especially gloves, for any damage before use.[5]

Required Personal Protective Equipment (PPE)
Protection Type Equipment Specification Rationale

Eye and Face

Chemical splash goggles

meeting ANSI Z87.1

standards.[5] A full face shield

should be worn over goggles

when there is a significant risk

of splashing.[5][6]

Protects eyes and face from

splashes of the chemical or

solvents.

Skin and Body

A flame-resistant lab coat, long

pants, and closed-toe shoes

must be worn to cover all

exposed skin.[5]

Prevents accidental skin

contact with the chemical.

Hand Protection

Chemically resistant nitrile

gloves are required.[5][7]

Consider double-gloving for

added protection.[5] Practice

proper glove removal

techniques to avoid skin

contamination.[8]

Protects hands from direct

contact with the toxic

substance.

Respiratory

A NIOSH-approved respirator

may be necessary if

engineering controls are

insufficient, if dust or aerosols

are generated, or during spill

cleanup.[5] The need for

respiratory protection must be

determined by a risk

assessment.

Prevents inhalation of the

compound, which can be

harmful.
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Handling Procedure
Work Area: Conduct all handling of solid 1-(tert-Butoxycarbonyl)-5-chloroindole and its

solutions within a designated and properly functioning chemical fume hood to minimize

inhalation exposure.[4]

Minimize Dust: Use the smallest amount of the chemical necessary for the experiment and

handle it carefully to avoid the formation of dust and aerosols.[5]

Prevent Contact: Avoid all direct contact with the skin and eyes.[3]

Contamination: Keep the work area clean and organized to prevent spills and cross-

contamination.[5]

Storage: When not in use, keep the container tightly closed and store it in a designated,

refrigerated (2-8°C), and dry location.[2][3]

Spill and Emergency Procedures
Small Spills: In a fume hood, absorb the spill with an inert material like vermiculite or sand.[4]

[5] Carefully collect the absorbed material into a sealed, labeled container for disposal as

hazardous waste.[4]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[3][4] Seek medical attention.

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[3] Remove contact lenses if present and easy to do.[3] Seek

immediate medical attention.

Inhalation: Move the affected person to fresh air.[3] If breathing is difficult, provide oxygen

and seek immediate medical attention.[3]

Ingestion: If swallowed, seek immediate medical attention.[3]

Disposal Plan
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The disposal of 1-(tert-Butoxycarbonyl)-5-chloroindole and associated waste must be

managed through a licensed hazardous waste disposal service.[4] Direct disposal into drains or

regular trash is strictly prohibited.[4]

Waste Segregation
Establish a designated and clearly marked satellite accumulation area within the laboratory

for this hazardous waste.[4]

Solid Waste: Collect all solid 1-(tert-Butoxycarbonyl)-5-chloroindole waste, including

contaminated weighing paper, gloves, and other disposable materials, in a designated,

properly labeled solid hazardous waste container for halogenated organic compounds.[4]

Liquid Waste: Collect all solutions containing 1-(tert-Butoxycarbonyl)-5-chloroindole in a

designated, properly labeled liquid hazardous waste container for halogenated organic

compounds.[4]

Empty Containers: An "empty" container that held the chemical must be treated as

hazardous waste unless it has been triple-rinsed.[4] The rinsate from this process must be

collected and disposed of as liquid halogenated hazardous waste.[4]

Container Labeling and Storage
All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "1-(tert-Butoxycarbonyl)-5-chloroindole".

Keep waste containers securely closed when not in use.[4]

Store waste containers in the designated satellite accumulation area away from general lab

traffic.

Final Disposal
Arrange for pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste

management company.
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Visual Workflow for Safe Handling

Workflow for Safe Handling of 1-(tert-Butoxycarbonyl)-5-chloroindole

1. Preparation

2. Handling

3. Post-Handling & Disposal

4. Emergency Response

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Verify Engineering Controls
(Fume Hood, Eyewash)

Inspect & Don Required PPE

Work Inside Chemical Fume Hood

Weigh & Handle Solid Carefully Spill: Absorb with Inert Material Exposure: Flush Area / Seek Medical Aid

Store in Sealed Container
at 2-8°C When Not in Use

Segregate Waste
(Solid, Liquid, Sharps)

Label Hazardous Waste Container

Store Waste in Satellite Area

Arrange for EHS Disposal

Click to download full resolution via product page
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Caption: Safe handling workflow from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b162684?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/1-tert-butoxycarbonyl-5-chloroindole-129822-48-6
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6505305.htm?N=Switzerland
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6505305.htm?N=Switzerland
https://www.fishersci.com/store/msds?partNumber=AC109310050&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Chloroindole_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_fluoro_2_methyl_1H_indole.pdf
https://edis.ifas.ufl.edu/publication/PI061
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.benchchem.com/product/b162684#personal-protective-equipment-for-handling-1-tert-butoxycarbonyl-5-chloroindole
https://www.benchchem.com/product/b162684#personal-protective-equipment-for-handling-1-tert-butoxycarbonyl-5-chloroindole
https://www.benchchem.com/product/b162684#personal-protective-equipment-for-handling-1-tert-butoxycarbonyl-5-chloroindole
https://www.benchchem.com/product/b162684#personal-protective-equipment-for-handling-1-tert-butoxycarbonyl-5-chloroindole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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